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Compound of Interest

Compound Name: S, S-dimethyl-N-phenylsulfoximide

Cat. No.: B1214478

For Researchers, Scientists, and Drug Development Professionals

Introduction

S,S-Dimethyl-N-phenylsulfoximide is a versatile reagent in organic synthesis. Upon
deprotonation of a methyl group, it forms a stabilized ylide that can react with a variety of
electrophiles. This nucleophilic species, a derivative of the well-known Corey-Chaykovsky
reagent (dimethylsulfoxonium methylide), offers unique reactivity and has applications in the
formation of carbon-carbon and carbon-heteroatom bonds. The presence of the N-phenyl
group can influence the stability and reactivity of the ylide.

These application notes provide a detailed overview of the reactions of S,S-dimethyl-N-
phenylsulfoximide with common electrophiles, including experimental protocols and data for
key transformations.

Reaction with Carbonyl Compounds: Epoxidation

The most prominent reaction of the S,S-dimethyl-N-phenylsulfoximide-derived ylide is its
reaction with aldehydes and ketones to form epoxides. This transformation, analogous to the
Corey-Chaykovsky reaction, is a valuable method for the synthesis of oxiranes.

Reaction Workflow:
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To cite this document: BenchChem. [Reaction of S,S-Dimethyl-N-Phenylsulfoximide with
Electrophiles: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1214478#reaction-of-s-s-dimethyl-n-
phenylsulfoximide-with-electrophiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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